Cas no 8004-87-3 (Basic Violet 1)

Basic Violet 1 Properties

Names and Identifiers

• Methyl Violet 2B
• Basic Violet 1
• C.I. 42535
• Methyl Violet
• [4-[[4-(dimethylamino)phenyl]-[4-(methylamino)phenyl]methylidene]cyclohexa-2,5-dien-1-ylidene]-dimethylazanium,chloride
• METHYL VIOLET, C.I. 42535 FOR MICROSCOPY
• C.I. NO. 42535
• Dahlia B
• IND(pH 0.1-2.0)
• Kristallviolett
• Methyl Violet 2B, certified, pure
• Methyl Violet 2B, pure, certified
• PyrokataniuM blue
• Aniline Violet
• Dahlia Violet B
• Methyl Violet B base
• Solvent Violet 8
• Pentamethylpararosaniline
• C.I. Solvent Violet 8
• Pigment Violet 3
• B4JIJ2C6AT
• LIGHT FAST VIOLET LAKE
• Aniline, 4,4'-((4-(methylimino)-2,5-cyclohexadien-1-ylidene)methylene)bis(N,N-dimethyl-
• 4,4'-((4-(Methylimino)-2,5-cyclohexadien-1-ylidene)methylene)bis(N,N-dimethylaniline)
• fast violet lake
• pv3 methyl violet
• fast bronze violet 2b
• methyl violet ptma type
• Methyl Violet 2B base
• A
• [4-[(4-Dimethylaminophenyl)-(4-methylaminophenyl)methylidene]-1-cyclohexa-2,5-dienylidene]-dimethyl-azanium
• Methyl Violet 2B, dye content ca 75%
• Methyl Violet 2B,pure,indicator grade
• Methyl Violet 2B,pure,high purity biologicalstain
• Methyl Violet 2B,pure,certified
• Methyl violet 2B 1g [8004-87-3]
• Aniline Violet Dahlia Violet B Methyl Violet
• Methyl violet pH indicator solution
• +Expand

• MDL： MFCD00012568
• InChIKey： JFTBTTPUYRGXDG-UHFFFAOYSA-N
• Inchi： 1S/C24H27N3.ClH/c1-25-21-12-6-18(7-13-21)24(19-8-14-22(15-9-19)26(2)3)20-10-16-23(17-11-20)27(4)5;/h6-17H,1-5H3;1H
• SMILES： C(=C1C=CC(=NC)C=C1)(C1C=CC(N(C)C)=CC=1)C1C=CC(N(C)C)=CC=1.Cl |c:4,t:0|
• BRN： 2759959

Computed Properties

• Exact Mass: 393.19700
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 393.197
• Heavy Atom Count: 27
• Complexity: 560
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• XLogP3: nothing
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 18.8

Experimental Properties

• LogP: 5.61930
• PSA: 18.84000
• Refractive Index: 1.6010 (estimate)
• Water Partition Coefficient: dissolution
• Boiling Point: 548.19°C (rough estimate)
• Melting Point: 137 °C (dec.) (lit.)
• Flash Point: 70ºC
• Solubility: Solubility Soluble in water, ethanol, chloroform; insoluble in ether, xylene
• Color/Form: Green emitting powder
• Solubility: soluble
• Sensitiveness: Sensitive to light
• Color index: 42535
• λmax: 584nm
• PH: 0.1(YELLOW)-1.5(BLUE)
• Density: 1.0395 (rough estimate)

Basic Violet 1 Security Information

• Symbol: GHS07 GHS09
• RTECS：GC8425000
• WGK Germany：3
• Safety Term：8
• Safety Instruction： S26; S36; S24/25; S22
• Packing Group：III
• Packing Group：III
• Risk Phrases：R22; R36
• Hazard Level：8
• Dangerous goods sign： Xn
• Hazardous Material transportation number：3077
• Hazard Statement： H302,H400
• Warning Statement： P273
• Prompt：warning
• Storage Condition：Sealed and protected from light.
• PackingGroup：III
• Risk Phrases： 22-40-50
• Signal Word：Warning
• TSCA：Yes
• HazardClass：9

Basic Violet 1 Customs Data

• HS CODE：32041300
• Customs Data：

  China Customs Code:

  32041300

Related Categories

• Material Chemicals Colorants and Pigments Dyes
• Material Chemicals Colorants and Pigments